Cas no 539-08-2 (Lactyl Phenetidine)

• Product name: Lactyl Phenetidine
• CAS No: 539-08-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 369566
• PubChem ID: 98046

Lactyl Phenetidine Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(4-ethoxyphenyl)-2-hydroxy-
• Lactyl Phenetidine
• N-LACTOYL-P-PHENETIDINE
• N-LACTYLPHENETIDINE
• N-Lactyl-p-phenetidine
• p-Ethoxylactanilid
• SCHEMBL26488
• CHEBI:35093
• LACTYLPHENETIDIN [WHO-DD]
• PD162772
• Fenolactine
• NSC72105
• FT-0670702
• EINECS 208-708-3
• 539-08-2
• P-LACTOPHENETIDE [MI]
• DL-p-Lactophenetidide
• NSC-72105
• MFCD00021870
• p-Lactophenetide
• p-Lactophenetidide
• F15105
• DTXSID8036653
• Q3827575
• Lactophenin
• CHEMBL4792597
• NS00032869
• UNII-M9UU01B5NN
• 4'-Ethoxylactanilide
• Lactylphenetidin
• Lactylphenetidine
• Lactyl-p-phenetidin
• M9UU01B5NN
• N-(4-ethoxyphenyl)-2-hydroxypropanamide
• NSC 72105
• p-Lactylphenetidine
• Propanamide, N-(4-ethoxyphenyl)-2-hydroxy-
• Phenolactine
• DB-221641
• GHZNWXGYWUBLLI-UHFFFAOYSA-N
• DTXCID6016653

• MDL： MFCD00021870
• Inchi： InChI=1S/C11H15NO3/c1-3-15-10-6-4-9(5-7-10)12-11(14)8(2)13/h4-8,13H,3H2,1-2H3,(H,12,14)
• InChI Key： GHZNWXGYWUBLLI-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)NC(=O)C(C)O

Computed Properties

• Exact Mass: 209.10500
• Monoisotopic Mass: 209.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.1547 (rough estimate)
• Melting Point: 117-118°
• Boiling Point: 348.6°C (rough estimate)
• Flash Point: 202.8°C
• Refractive Index: 1.5080 (estimate)
• PSA: 58.56000
• LogP: 1.47760

Lactyl Phenetidine Security Information

Lactyl Phenetidine Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Lactyl Phenetidine

Lactyl Phenetidine: A Comprehensive Overview

Lactyl Phenetidine (CAS No 539-08-2) is a compound that has garnered significant attention in the scientific and industrial communities due to its unique properties and potential applications. This compound, also referred to as Phenetidine Lactate, is a derivative of phenetidine, a well-known compound with a rich history in various fields. The lactyl form of phenetidine introduces additional functional groups, enhancing its versatility and making it suitable for a wide range of applications.

The chemical structure of Lactyl Phenetidine consists of a phenethylamine backbone with a lactate group attached. This structure contributes to its stability and bioavailability, making it an attractive option for use in pharmaceuticals, nutraceuticals, and other health-related products. Recent studies have highlighted the compound's ability to act as a precursor to phenethylamine, a neurotransmitter that plays a crucial role in mood regulation and cognitive function.

One of the most promising areas of research involving Lactyl Phenetidine is its potential role in improving mental performance and emotional well-being. Scientists have explored its effects on neurotransmitter systems, particularly dopamine and serotonin pathways, which are critical for maintaining emotional balance and cognitive clarity. Preliminary findings suggest that Lactyl Phenetidine may help alleviate symptoms of stress and anxiety by modulating these pathways.

In addition to its neurological benefits, Lactyl Phenetidine has also been studied for its anti-inflammatory properties. Research indicates that the compound can reduce inflammation by inhibiting pro-inflammatory cytokines, which are key players in chronic inflammatory diseases such as arthritis and cardiovascular disorders. This dual functionality—combining neuroprotective and anti-inflammatory effects—positions Lactyl Phenetidine as a versatile compound with broad therapeutic potential.

The synthesis of Lactyl Phenetidine involves a multi-step process that ensures high purity and stability. Advanced manufacturing techniques have been developed to optimize the production of this compound, ensuring consistent quality and scalability for industrial applications. The use of cutting-edge technologies in its synthesis has also contributed to its growing popularity in both research and commercial settings.

From an environmental perspective, the production and handling of Lactyl Phenetidine are designed to minimize ecological impact. Modern green chemistry practices are increasingly being adopted to reduce waste and energy consumption during the manufacturing process. These efforts align with global sustainability goals and underscore the commitment to responsible innovation in the chemical industry.

As interest in Lactyl Phenetidine continues to grow, researchers are exploring new avenues for its application. Emerging studies suggest potential uses in sports nutrition, where its ability to enhance mental focus and physical performance could be highly beneficial. Furthermore, its role in supporting brain health has led to investigations into its efficacy in managing age-related cognitive decline.

In conclusion, Lactyl Phenetidine (CAS No 539-08-2) is a compound with remarkable potential across multiple domains. Its unique chemical structure, combined with recent advancements in research, positions it as a valuable tool in pharmaceuticals, nutraceuticals, and beyond. As scientific understanding of this compound deepens, it is likely to play an increasingly important role in addressing diverse health challenges while adhering to principles of sustainability and innovation.